Cas no 26029-09-4 (4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol)

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol structure
26029-09-4 structure
Product Name:4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol
CAS No:26029-09-4
MF:C11H13N3S
MW:219.306020498276
MDL:MFCD08691553
CID:871666
Update Time:2026-04-29

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol
    • 3-phenyl-4-propan-2-yl-1H-1,2,4-triazole-5-thione
    • 4-isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • 4-isopropyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • 5-phenyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
    • AG-E-80936
    • CTK4F6957
    • STK946045
    • MDL： MFCD08691553
    • Inchi： InChI=1S/C11H13N3S/c1-8(2)14-10(12-13-11(14)15)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,15)
    • InChI Key： GYEMVRVUKFGVOL-UHFFFAOYSA-N
    • SMILES： CC(C)N1C(=NN=C1S)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 219.08300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 69.51000
  • LogP: 2.81470

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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